Cas no 1806913-62-1 (6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine
• CAS No: 1806913-62-1
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4807301
• Update Time: 2025-10-29

6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-6(9)5-4(13(14)15)1-3(2-11)12-7(5)10/h1,6H
• InChI Key： JDPFTKMZHFPKRG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(C#N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine

6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine: A Comprehensive Overview

The compound 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1806913-62-1) is a highly specialized organic molecule with a complex structure and diverse applications in modern chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodo group, and a nitro group, makes this molecule unique and highly versatile in various chemical reactions and applications.

The cyano group (-CN) attached at the 6-position of the pyridine ring is known for its strong electron-withdrawing properties, which significantly influence the electronic characteristics of the molecule. This functional group is commonly used in organic synthesis to introduce nitrile functionalities into larger molecules, often serving as intermediates in the production of pharmaceuticals and agrochemicals. The difluoromethyl group (-CF₂H) at the 3-position adds further complexity to the molecule by introducing fluorine atoms, which are known for their ability to enhance stability and bioavailability in drug molecules. Fluorinated compounds are increasingly popular in medicinal chemistry due to their unique pharmacokinetic properties.

At the 2-position of the pyridine ring is an iodo group (-I), which is a halogen atom with significant implications for chemical reactivity. Iodo groups are often used as leaving groups in nucleophilic substitution reactions, making them valuable in organic synthesis for constructing complex molecular architectures. The presence of an iodo group also suggests that this compound may be involved in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in modern organic synthesis to form carbon-carbon bonds.

The nitro group (-NO₂) at the 4-position of the pyridine ring is another strong electron-withdrawing group that contributes to the overall electronic character of the molecule. Nitro groups are commonly used in organic chemistry as oxidizing agents or as directing groups in electrophilic aromatic substitution reactions. In this compound, the nitro group likely plays a role in stabilizing the aromatic system and influencing reactivity during synthetic transformations.

Recent studies have highlighted the potential of 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine as a building block for constructing bioactive molecules with potential applications in drug discovery. For instance, researchers have explored its use as an intermediate in the synthesis of novel kinase inhibitors, which are critical targets for cancer therapy. The combination of electron-withdrawing groups and halogen atoms makes this compound highly reactive and amenable to various post-synthetic modifications.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential applications in materials science. The presence of fluorinated groups and iodine atoms suggests that it may be useful in designing advanced materials with tailored electronic properties. For example, fluorinated pyridines are known to exhibit unique photophysical properties, making them candidates for applications in optoelectronics and light-emitting diodes (LEDs).

From a synthetic standpoint, 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine can be prepared through a variety of methods, including multi-component reactions and stepwise syntheses involving halogenation and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective routes to such complex molecules, reducing production costs and improving scalability.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1806913-62-1) is a versatile compound with significant potential across multiple fields of chemistry. Its unique combination of functional groups makes it an attractive candidate for both fundamental research and applied development. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing modern chemical science.